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Compound of Interest

Compound Name:
2-cyano-N-(3-

phenylpropyl)acetamide

Cat. No.: B183119 Get Quote

Technical Dossier: 2-cyano-N-(3-
phenylpropyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This document provides core identification information for the chemical compound 2-cyano-N-
(3-phenylpropyl)acetamide. Despite a comprehensive search of scientific literature and

chemical databases, detailed experimental data, including protocols, quantitative analysis, and

specific biological pathways, for this particular molecule are not publicly available at this time.

The information presented herein is foundational for researchers initiating studies on this

compound.

Core Compound Identifiers
A critical step in all chemical research is the unambiguous identification of the molecule of

interest. The following table summarizes the key chemical identifiers for 2-cyano-N-(3-
phenylpropyl)acetamide.
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Identifier Value

CAS Number 133550-33-1

InChI Key
InChIKey=SJHPMGBTNLXLQM-

UHFFFAOYSA-N

SMILES C1=CC=C(C=C1)CCCNC(=O)CC#N

These identifiers were programmatically generated using the NCI/NIH Chemical Identifier

Resolver.

Synthesis and Potential Applications
While specific synthesis protocols for 2-cyano-N-(3-phenylpropyl)acetamide are not detailed

in readily accessible literature, the synthesis of cyanoacetamide derivatives typically involves

the reaction of a primary amine with a cyanoacetic acid derivative. In this case, 3-

phenylpropan-1-amine would be a likely precursor.

The structural features of 2-cyano-N-(3-phenylpropyl)acetamide, specifically the cyano and

amide functional groups, suggest its potential as a versatile intermediate in organic synthesis.

Broadly, cyanoacetamide derivatives are explored in medicinal chemistry for the development

of compounds with potential biological activities, such as enzyme inhibitors or receptor

modulators.[1] The phenylpropyl moiety may enhance lipophilicity, which could influence the

compound's interaction with biological membranes.[1]

Biological Activity and Signaling Pathways
There is no specific information available regarding the biological activity or associated

signaling pathways for 2-cyano-N-(3-phenylpropyl)acetamide. Research on other

cyanoacetamide derivatives has indicated a wide range of potential biological effects, but these

are not directly transferable to the subject of this dossier.

Experimental Data and Protocols
A thorough search for experimental data, including quantitative analyses and detailed

experimental protocols for 2-cyano-N-(3-phenylpropyl)acetamide, did not yield any specific

results. Therefore, tables summarizing such data cannot be provided.
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Visualizations
The mandatory requirement for diagrams of signaling pathways, experimental workflows, or

logical relationships cannot be fulfilled as no relevant information for 2-cyano-N-(3-
phenylpropyl)acetamide was found.

Conclusion
This technical dossier provides the essential chemical identifiers, InChI Key and SMILES, for 2-
cyano-N-(3-phenylpropyl)acetamide. While the general chemical class of cyanoacetamides

is of interest in various research and development areas, this specific compound remains

largely uncharacterized in the public domain. This presents an opportunity for novel research

into its synthesis, characterization, and potential biological activities. Researchers are

encouraged to use the provided identifiers to document and share any future findings to build

the body of knowledge around this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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